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Abstract & Scope

Disperse Red 167 (CAS: 61968-52-3 / 26850-12-4) is a monoazo disperse dye widely used for
polyester textiles.[1][2][3][4] In analytical contexts—such as wastewater monitoring, allergen
testing (Oeko-Tex®), or forensic fiber analysis—accurate quantification is critical.

This guide details the protocol for preparing a 1000 mg/L (ppm) Master Stock Solution of
Disperse Red 167. Unlike simple salts, disperse dyes are hydrophobic and often supplied as
commercial formulations containing up to 60% dispersing agents (e.g., lignosulfonates). This
protocol addresses solubility challenges, solvent compatibility for HPLC/UV-Vis, and self-
validation steps to ensure the standard's integrity.

Material Specifications & Safety
Reagent Requirements
» Analyte: Disperse Red 167 Reference Standard (Purity > 95%).
o Critical Note: Do not use commercial "200%" strength textile dyes for analytical standards

without purification. These contain significant amounts of dispersing agents that will foul
HPLC columns and skew gravimetric calculations.
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e Primary Solvent (Stock): Acetone (HPLC Grade) or Dimethylformamide (DMF) (HPLC
Grade).

o Why: Disperse dyes exhibit poor solubility in pure methanol or acetonitrile. Acetone or
DMF ensures complete dissolution of the solid.

 Dilution Solvent (Working): Acetonitrile (ACN) or Methanol (MeOH) (HPLC Grade).
Equipment

» Balance: Analytical balance with readability of 0.01 mg (Class I).

e Glassware: Class A Volumetric Flasks (amber glass preferred).

e Filtration: 0.2 um PTFE syringe filters (hydrophobic).

e Sonicator: Ultrasonic bath with temperature control.

Scientific Logic: Solvent Selection Matrix

The choice of solvent is dictated by the hydrophobic nature of the ethoxylated amino-
azobenzene structure of Disperse Red 167.

Solvent Role Solubility Compatibility
Good for GC;
Acetone Primary Dissolution High acceptable for RP-

HPLC if diluted.

Excellent solvent

DMF Alternative Primary Very High power; high UV cutoff
(268 nm).
o ) ) Ideal for HPLC Mobile
Acetonitrile Working Diluent Moderate o
Phase compatibility.
o Avoid in stock. Used
Water Precipitant Insoluble

only in mobile phase.
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Protocol: Preparation of 1000 mg/L Stock Solution
Step 1: Gravimetric Preparation

» Equilibrate the Disperse Red 167 standard to room temperature in a desiccator.
e Place a clean, dry 50 mL Amber Volumetric Flask on the analytical balance and tare.
e Weigh exactly 50.0 mg + 0.1 mg of Disperse Red 167 directly into the flask.

o Technique: Avoid using a weighing boat if possible to prevent static loss. If using a boat,
rinse it quantitatively with the solvent.

Step 2: Dissolution (The Critical Step)

e Add approximately 30 mL of Acetone (or DMF) to the flask.
o Caution: Do not fill to the mark yet.
» Sonicate the solution for 15 minutes at ambient temperature (< 30°C).

o Visual Check: Ensure no solid particles adhere to the glass walls. The solution should be a
clear, deep red.

» Allow the solution to return to room temperature (solvents expand when warm).

Step 3: Final Volume Adjustment

 Dilute to the calibration mark with Acetone.
o Stopper the flask and invert 20 times to ensure homogeneity.

o Label: "Disperse Red 167 Master Stock - 1000 mg/L - [Date] - [Solvent]".

Protocol: Working Standard & Validation

Do not assume the stock is perfect. Validate it using UV-Vis or HPLC.

Preparation of Working Standard (10 mg/L)
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o Pipette 1.0 mL of the Master Stock (1000 mg/L) into a 100 mL Volumetric Flask.
e Dilute to volume with Acetonitrile (or Methanol).
o Note: This solvent change prepares the sample for HPLC reverse-phase conditions.

e Filter through a 0.2 um PTFE filter into an amber vial.

Self-Validation: UV-Vis Spectral Scan

Perform a scan to verify identity and concentration consistency.
o Blank: Acetonitrile.[5]

e Scan Range: 300 nm to 700 nm.

e Criteria:

o : Expect a broad absorption band centered around 500-515 nm (Deep Red).

o Absorbance: At 10 mg/L, absorbance should be within 0.6 — 0.9 AU (depending on the
exact extinction coefficient).

o Self-Check: If Absorbance < 0.1, precipitation may have occurred during the solvent
switch.

HPLC Purity Check

e Column: C18 Reverse Phase (e.g., 150 x 4.6 mm, 5 um).[6]
o Mobile Phase: ACN : Water (70:30 v/v) isocratic.

e Flow Rate: 1.0 mL/min.

e Detection: 510 nm.

e Requirement: Main peak area > 98%.[2] If secondary peaks exist (isomers or degradation),
recalculate the effective concentration.
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Visual Workflow (Graphviz)

Start: Weigh 50.0 mg

Disperse Red 167

Add 30 mL Acetone
(Primary Solvent)

Sonicate 15 mins
Ensure complete dissolution

Dilute to 50 mL Vol.
(Final Conc: 1000 mg/L)

Aliquot 1 mL Stock

Dilute to 100 mL with ACN

(Working Conc: 10 mg/L)

Filter (0.2 um PTFE)

Validation:

1. UV-Vis Scan (300-700nm)
2. HPLC Purity Check

Click to download full resolution via product page

Figure 1: Step-by-step workflow for the preparation and validation of Disperse Red 167
analytical standards.
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Storage & Stability

» Conditions: Store at -20°C in Amber Glass.
e Shelf Life:
o Stock (Acetone): 6 months.
o Working (ACN/Water): 1 week (hydrolysis risk).
» Signs of Degradation: Precipitation (turbidity), shift in

> 2 nm, or loss of color intensity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8133371?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

